Cas no 913001-31-7 (4-ethenyl-1-phenyl-1H-1,2,3-triazole)

4-Ethenyl-1-phenyl-1H-1,2,3-triazole is a versatile heterocyclic compound featuring a triazole core substituted with a phenyl group at the 1-position and an ethenyl group at the 4-position. This structure imparts reactivity suitable for further functionalization, making it valuable in organic synthesis and material science applications. The presence of both aromatic and alkenyl moieties enhances its utility as a building block for polymers, pharmaceuticals, and coordination chemistry. Its stability and selective reactivity under mild conditions make it advantageous for click chemistry and cross-coupling reactions. The compound's well-defined structure ensures reproducibility in research and industrial processes, supporting its use in advanced chemical development.
4-ethenyl-1-phenyl-1H-1,2,3-triazole structure
913001-31-7 structure
Product Name:4-ethenyl-1-phenyl-1H-1,2,3-triazole
CAS No:913001-31-7
MF:C10H9N3
MW:171.198561429977
CID:4464934
PubChem ID:53473125
Update Time:2025-06-08

4-ethenyl-1-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4-ethenyl-1-phenyl-
    • 1-Phenyl-4-vinyl-1H-1,2,3-triazole
    • 4-ethenyl-1-phenyl-1H-1,2,3-triazole
    • CHEMBL1823332
    • 913001-31-7
    • CS-0437036
    • 1-phenyl-4-vinyl-1h-1,2,3-triazol
    • EN300-1869257
    • 1-Phenyl-4-vinyl-triazole
    • DZYAQDLVKHXWSA-UHFFFAOYSA-N
    • SCHEMBL16271200
    • Inchi: 1S/C10H9N3/c1-2-9-8-13(12-11-9)10-6-4-3-5-7-10/h2-8H,1H2
    • InChI Key: DZYAQDLVKHXWSA-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=C)N=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 171.079647300g/mol
  • Monoisotopic Mass: 171.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.7Ų

4-ethenyl-1-phenyl-1H-1,2,3-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1869257-0.05g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
0.05g
$1247.0 2023-09-18
Enamine
EN300-1869257-0.1g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
0.1g
$1307.0 2023-09-18
Enamine
EN300-1869257-0.25g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
0.25g
$1366.0 2023-09-18
Enamine
EN300-1869257-0.5g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
0.5g
$1426.0 2023-09-18
Enamine
EN300-1869257-1.0g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
1g
$1485.0 2023-06-01
Enamine
EN300-1869257-2.5g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
2.5g
$2912.0 2023-09-18
Enamine
EN300-1869257-5.0g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
5g
$4309.0 2023-06-01
Enamine
EN300-1869257-10.0g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
10g
$6390.0 2023-06-01
Enamine
EN300-1869257-1g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
1g
$1485.0 2023-09-18
Enamine
EN300-1869257-5g
4-ethenyl-1-phenyl-1H-1,2,3-triazole
913001-31-7
5g
$4309.0 2023-09-18

Additional information on 4-ethenyl-1-phenyl-1H-1,2,3-triazole

Recent Advances in the Study of 4-ethenyl-1-phenyl-1H-1,2,3-triazole (CAS: 913001-31-7) in Chemical Biology and Pharmaceutical Research

The compound 4-ethenyl-1-phenyl-1H-1,2,3-triazole (CAS: 913001-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of 4-ethenyl-1-phenyl-1H-1,2,3-triazole as a key intermediate in the synthesis of more complex bioactive molecules. Its triazole core, combined with the ethenyl and phenyl substituents, makes it a valuable scaffold for the development of novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, showcasing its potential in oncology research.

In addition to its role in drug synthesis, 4-ethenyl-1-phenyl-1H-1,2,3-triazole has been investigated for its direct biological activities. A recent in vitro study revealed its ability to modulate inflammatory pathways by selectively inhibiting cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations have indicated strong binding affinities for several disease-relevant protein targets, opening new avenues for its application in targeted therapies.

The compound's pharmacokinetic properties have also been a subject of recent research. A 2024 preclinical study evaluated its metabolic stability and bioavailability, demonstrating favorable characteristics for oral administration. These findings are particularly promising for the development of small-molecule therapeutics based on this scaffold. Moreover, its relatively simple synthesis route, as described in recent patents, makes it an attractive candidate for large-scale production.

Looking ahead, researchers are exploring the potential of 4-ethenyl-1-phenyl-1H-1,2,3-triazole in combination therapies and as a building block for more complex drug conjugates. Its chemical versatility allows for various modifications that could enhance its pharmacological profile. Current challenges include optimizing its selectivity and reducing potential off-target effects, which are active areas of investigation in several pharmaceutical research programs.

In conclusion, 4-ethenyl-1-phenyl-1H-1,2,3-triazole (CAS: 913001-31-7) represents a promising chemical entity with multiple applications in drug discovery and development. The recent studies highlighted in this briefing underscore its potential as both a therapeutic agent and a valuable synthetic intermediate. Continued research in this area is expected to yield novel insights and potentially lead to the development of new classes of bioactive compounds based on this scaffold.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd